Cas no 233-92-1 (1H-1,2,3-Triazolo[4,5-h]quinoline)

• Product name: 1H-1,2,3-Triazolo[4,5-h]quinoline
• CAS No: 233-92-1
• MF: C₉H₆N₄
• MW: 170.17074
• CID: 1109508
• PubChem ID: 11171215

1H-1,2,3-Triazolo[4,5-h]quinoline Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazolo[4,5-h]quinoline
• 2H-triazolo[4,5-h]quinoline
• triazoloquinoline
• 233-92-1
• DTXSID60457536
• SCHEMBL9374740
• AGN-PC-0NH2BF
• SCHEMBL1414448

• Inchi： InChI=1S/C9H6N4/c1-2-6-3-4-7-9(12-13-11-7)8(6)10-5-1/h1-5H,(H,11,12,13)
• InChI Key： FGLRGMVWMQLOCO-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C3=NNN=C3C=C2)N=C1

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 54.46